Cas no 668477-97-2 (5-Thiazolemethanol, 2-(3-chloro-4-fluorophenyl)-4-methyl-)
668477-97-2 structure
Product Name:5-Thiazolemethanol, 2-(3-chloro-4-fluorophenyl)-4-methyl-
CAS No:668477-97-2
MF:C11H9ClFNOS
MW:257.711663961411
CID:1713123
PubChem ID:22647471
Update Time:2025-04-21
5-Thiazolemethanol, 2-(3-chloro-4-fluorophenyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolemethanol, 2-(3-chloro-4-fluorophenyl)-4-methyl-
- DTXSID401206455
- SCHEMBL3371249
- [2-(3-chloro-4-fluoro-phenyl)-4-methyl-thiazol-5-yl)-methanol
- [2-(3-chloro-4-fluoro-phenyl)-4-methyl-thiazol-5-yl]-methanol
- 668477-97-2
- 2-(3-Chloro-4-fluorophenyl)-4-methyl-5-thiazolemethanol
- MJSCDESMAUHXRS-UHFFFAOYSA-N
- DS-017964
-
- Inchi: 1S/C11H9ClFNOS/c1-6-10(5-15)16-11(14-6)7-2-3-9(13)8(12)4-7/h2-4,15H,5H2,1H3
- InChI Key: MJSCDESMAUHXRS-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=NC(C)=C(CO)S1)F
Computed Properties
- Exact Mass: 257.00787
- Monoisotopic Mass: 257.0077409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 33.12
5-Thiazolemethanol, 2-(3-chloro-4-fluorophenyl)-4-methyl- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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